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Get Quote

Experimental Data and Protocols

For researchers, the reproducibility of experimental data is crucial. The table below outlines key

experimental findings and the methodologies used to obtain them.

Biological
Activity

Experimental
Model

Protocol / Assay Description Key Findings

Anti-
inflammatory
[1]

Mouse

macrophage cell
line (RAW264.7)

Cells pretreated with compound, then

stimulated with LPS (Lipopolysaccharide)
for 18 hours. Nitric oxide (NO) production

measured by Griess reaction [1].

IC₅₀ = 21.2 µM
(Inhibition of LPS-
induced NO

production) [1].

Anti-
Leishmanial
[1]

Leishmania
species

Information limited; cited as a primary

activity.

Shows activity

against
Leishmania
parasites [1].
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The biological activity of myricetin and its glycosides is closely tied to its chemical structure. The diagram

below illustrates the general metabolic and action pathway of flavonoid glycosides like Myricetin 3-O-

glucoside, based on common biological principles.
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Key structural features influencing activity include:

The Glycosidic Bond: The glucuronide group at the 3-O-position makes the compound more
hydrophilic, which can influence its absorption, distribution, and metabolism compared to the

aglycone [2] [3]. In the body, glycosides are often hydrolyzed to release the active aglycone
(myricetin) [3].

The Aglycone (Myricetin) Structure: Myricetin's activity is driven by its pyrogallol-type B-ring
(3',4',5'-trihydroxyl) which confers potent antioxidant and metal-chelating activity [4] [5]. The catechol
structure in the B-ring and the 3-OH group on the C-ring are critical for chemical reactivity and
quenching reactive oxygen species [5].

Key Considerations for R&D

For research and development, several factors are important:

Glycoside vs. Aglycone: The glycoside form may have different bioavailability, solubility, and target
engagement compared to myricetin aglycone [3].

Pro-oxidant Potential: Myricetin can act as a pro-oxidant under certain conditions (e.g., in the
presence of metal ions like Fe³⁺ and Cu²⁺), leading to DNA degradation in vitro [6].

Enzyme Interactions: Myricetin can interact with various enzymes and cellular receptors. It has been
reported to inhibit viral reverse transcriptase, DNA/RNA polymerases, and glutathione reductase [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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